Cas no 888723-87-3 (1-(4-chloro-1H-indol-2-yl)-Ethanone)

1-(4-chloro-1H-indol-2-yl)-Ethanone structure
888723-87-3 structure
Product Name:1-(4-chloro-1H-indol-2-yl)-Ethanone
CAS No:888723-87-3
MF:C10H8ClNO
MW:193.629621505737
CID:1120560
PubChem ID:16127390
Update Time:2025-04-20

1-(4-chloro-1H-indol-2-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(4-chloro-1H-indol-2-yl)-Ethanone
    • 1-(4-chloro-1H-indol-2-yl)ethanone
    • SCHEMBL24112430
    • 1-(4-chloro-1H-indol-2-yl)ethan-1-one
    • 888723-87-3
    • Inchi: 1S/C10H8ClNO/c1-6(13)10-5-7-8(11)3-2-4-9(7)12-10/h2-5,12H,1H3
    • InChI Key: ILJIGDRTFMVWLH-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2=C1C=C(C(C)=O)N2

Computed Properties

  • Exact Mass: 193.0294416g/mol
  • Monoisotopic Mass: 193.0294416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 32.9Ų

1-(4-chloro-1H-indol-2-yl)-Ethanone Pricemore >>

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